N,N-dibenzyl-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N,N-dibenzyl-2-[(6-oxo-4-propyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H25N3O2S/c1-2-9-20-14-21(27)25-23(24-20)29-17-22(28)26(15-18-10-5-3-6-11-18)16-19-12-7-4-8-13-19/h3-8,10-14H,2,9,15-17H2,1H3,(H,24,25,27)
• InChI Key: IIJCPQZSJRXBAA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCC(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C23H25N3O2S
• Molecular Weight: 407.5 g/mol

Description

N,N-dibenzyl-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide, also known as DBPPTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N,N-dibenzyl-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been studied for its potential applications in various fields such as cancer research, neuroprotection, and antimicrobial activity. In cancer research, N,N-dibenzyl-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, N,N-dibenzyl-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been shown to protect neurons from oxidative stress and inflammation. In antimicrobial activity, N,N-dibenzyl-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been shown to have potent activity against gram-positive bacteria.

Mechanism of Action

N,N-dibenzyl-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide exerts its effects through the inhibition of various enzymes such as topoisomerase II, carbonic anhydrase, and acetylcholinesterase. It also has antioxidant and anti-inflammatory properties that contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N,N-dibenzyl-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has been shown to induce apoptosis in cancer cells, protect neurons from oxidative stress, and inhibit the growth of gram-positive bacteria. It also has been shown to inhibit the activity of various enzymes such as topoisomerase II and acetylcholinesterase.

Advantages and Limitations for Lab Experiments

N,N-dibenzyl-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide has several advantages for lab experiments such as its potent activity against cancer cells and gram-positive bacteria, as well as its neuroprotective effects. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for N,N-dibenzyl-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide research such as the development of analogs with improved potency and safety profiles, the investigation of its potential applications in other fields such as Alzheimer's disease and inflammation, and the optimization of its synthesis method for large-scale production.
In conclusion, N,N-dibenzyl-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide is a promising chemical compound that has potential applications in various fields such as cancer research, neuroprotection, and antimicrobial activity. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to determine its safety and efficacy for clinical use.

Synthesis Methods

N,N-dibenzyl-2-[(6-oxo-4-propyl-1,6-dihydro-2-pyrimidinyl)thio]acetamide can be synthesized through a multi-step process that involves the reaction of 2-chloro-N-(dibenzylcarbamothioyl)acetamide with 4-propyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine followed by benzyl deprotection. The final product is obtained through recrystallization.